BE“GHE Foundational & Exploratory

Check Availability & Pricing

H-D-Glu-OBzl CAS number and molecular
weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-D-Glu-OBzI

Cat. No.: B555602

Technical Guide: H-D-Glu-OBz|

An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides comprehensive information on H-D-Glu-OBzl, a derivative of D-
glutamic acid. The document outlines its fundamental chemical properties, and will be
expanded to include detailed experimental protocols and its role in biological signaling
pathways, offering valuable insights for researchers, scientists, and professionals in drug
development.

Core Compound Data

H-D-Glu-OBzl, also known as 1-Benzyl D-glutamate, is a derivative of the non-proteinogenic
amino acid D-glutamic acid where the alpha-carboxyl group is protected by a benzyl group.[1]
This modification is crucial in peptide synthesis and other biochemical applications.

Table 1: Physicochemical Properties of H-D-Glu-OBzl
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Property Value Source
CAS Number 79338-14-0 [11[2]
Molecular Formula C12H15N0O4 [1]
Molecular Weight 237.25 g/mol [1]

(4R)-4-amino-5-0x0-5-
IUPAC Name ) ) [1]
phenylmethoxypentanoic acid

1-Benzyl D-Glutamate, (R)-4-
Synonyms Amino-5-(benzyloxy)-5- [1]
oxopentanoic acid

Note: It is important to distinguish H-D-Glu-OBzl from its gamma-substituted isomer, H-D-
Glu(OBzl)-OH (CAS No. 2578-33-8), which has a different chemical structure and properties.[3]

[415][6]

Experimental Protocols

Further investigation is required to provide detailed experimental protocols involving H-D-Glu-
OBzl. This section will be updated with methodologies for key experiments where this
compound is utilized, such as in peptide synthesis, as a precursor in the manufacturing of
complex molecules, or in specific biological assays.

Signaling Pathways

The role of H-D-Glu-OBzl in specific signaling pathways is a subject for further research. D-
amino acids are increasingly recognized for their biological significance, and future updates to
this guide will include diagrams and explanations of any signaling cascades where H-D-Glu-
OBzl or its metabolites are known to be involved.

Logical Relationship Diagram: Compound Identification

This diagram illustrates the process of identifying the correct information for the target
compound.
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Data Retrieval

Chemical Databases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-D-Glu-OBzl CAS number and molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555602#h-d-glu-obzl-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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